Cas no 54132-75-1 (1-isocyanato-3,5-dimethylbenzene)

1-isocyanato-3,5-dimethylbenzene Properties

Names and Identifiers

• 3,5-xylyl isocyanate
• 3,5-Dimethylphenyl Isocyanate
• 1-Isocyanato-3,5-dimethylbenzene
• Isocyanic Acid 3,5-Dimethylphenyl Ester
• 3,5-Dimethyl-1-isocyanatobenzene
• 3,5-Xylylisocyanate
• 1-Isocyanato-3,5-dimethylbenzene #
• BCP15265
• 1-isocyanato-3,5-dimethyl-benzene
• 54132-75-1
• DTXSID30202474
• SY050018
• A829980
• 3,5-dimethyl-phenyl-isocyanate
• NS00032965
• EINECS 258-987-0
• MFCD00013868
• 3,5-Dimethylphenyl isocyanate, 99%
• W-105671
• AB01131
• F1945-0017
• SCHEMBL59852
• EN300-146935
• Benzene, 1-isocyanato-3,5-dimethyl-
• AKOS000177074
• AS-10327
• D3474
• 3,5-Dimethylphenylisocyanate
• GEO-02836
• PF4RN5ARA2
• FT-0614743
• DB-022104
• STK504578
• 3,5-Xylyl isocyanate
• 3,5-Dimethylphenyl isocyanate
• +Expand

• MDL： MFCD00013868
• InChIKey： DZSGDHNHQAJZCO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO/c1-7-3-8(2)5-9(4-7)10-6-11/h3-5H,1-2H3
• SMILES： CC1=CC(=CC(=C1)N=C=O)C
• BRN： 774958

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.068414
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 2.27070
• PSA: 29.43000
• Refractive Index: n20/D 1.528(lit.)
• Water Partition Coefficient: Hydrolyzes in water.
• Boiling Point: 205°C(lit.)
• Vapor Pressure: 0.2 psi ( 20 °C)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Color/Form: powder
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive
• Density: 1.045 g/mL at 25 °C(lit.)

1-isocyanato-3,5-dimethylbenzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S26-S27-S28-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

1-isocyanato-3,5-dimethylbenzene Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides